Cas no 933702-59-1 (2-(2-chloropyrimidin-5-yl)ethanamine)

• Product Name: 2-(2-chloropyrimidin-5-yl)ethanamine
• CAS No: 933702-59-1
• MF: C₆H₈ClN₃
• MW: 157.60
• CID: 5113636
• Update Time: 2026-03-03

2-(2-chloropyrimidin-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyrimidin-5-yl)ethan-1-amine
• 2-(2-chloropyrimidin-5-yl)ethanamine
• 5-Pyrimidineethanamine, 2-chloro-

• Inchi： 1S/C6H8ClN3/c7-6-9-3-5(1-2-8)4-10-6/h3-4H,1-2,8H2
• InChI Key： QAOKYPRWQCSYGL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(CCN)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-chloropyrimidin-5-yl)ethanamine

Introduction to 2-(2-chloropyrimidin-5-yl)ethanamine (CAS No. 933702-59-1) in Modern Chemical and Pharmaceutical Research

2-(2-chloropyrimidin-5-yl)ethanamine, identified by the chemical identifier CAS No. 933702-59-1, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a chloropyrimidine core linked to an ethanamine group, has garnered attention due to its versatile structural properties and potential applications in drug discovery and medicinal chemistry. The chloropyrimidine moiety is particularly noteworthy, as it serves as a common pharmacophore in the development of various therapeutic agents. Its ability to interact with biological targets makes it a valuable scaffold for designing novel compounds with desired pharmacological effects.

The structure of 2-(2-chloropyrimidin-5-yl)ethanamine encompasses a pyrimidine ring substituted at the 5-position with a chlorine atom, which enhances its reactivity and binding affinity. The ethanamine group, on the other hand, provides a polar and basic character to the molecule, facilitating interactions with biological systems. This combination of features makes it an attractive candidate for further exploration in synthetic chemistry and drug development.

In recent years, there has been growing interest in compounds containing chloropyrimidine cores due to their demonstrated efficacy in treating various diseases. For instance, derivatives of chloropyrimidine have shown promise in the treatment of cancers, infectious diseases, and inflammatory conditions. The synthesis of 2-(2-chloropyrimidin-5-yl)ethanamine has been optimized to ensure high yield and purity, making it accessible for further functionalization and derivatization.

The pharmacological potential of 2-(2-chloropyrimidin-5-yl)ethanamine has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may exhibit inhibitory effects on specific targets, making it a candidate for further development into therapeutic agents. Additionally, its structural flexibility allows for modifications that could enhance its pharmacokinetic properties, such as solubility and bioavailability.

The role of computational chemistry has been pivotal in understanding the behavior of 2-(2-chloropyrimidin-5-yl)ethanamine. Advanced computational methods have been employed to predict its binding modes with biological targets and to optimize its structure for improved efficacy. These studies have provided valuable insights into the molecular interactions that govern its pharmacological activity.

Recent advancements in drug discovery technologies have enabled the rapid screening of large libraries of compounds for potential therapeutic applications. 2-(2-chloropyrimidin-5-yl)ethanamine has been incorporated into these high-throughput screening campaigns, where it has shown promising results in identifying novel drug candidates. The compound's unique structural features make it a versatile tool for exploring new therapeutic avenues.

The synthetic pathways for producing 2-(2-chloropyrimidin-5-yl)ethanamine have been refined to ensure scalability and cost-effectiveness. These methods leverage modern synthetic techniques such as cross-coupling reactions and nucleophilic substitutions to construct the desired molecular framework efficiently. The availability of reliable synthetic routes is crucial for translating laboratory discoveries into viable pharmaceutical products.

In conclusion, 2-(2-chloropyrimidin-5-yl)ethanamine (CAS No. 933702-59-1) represents a promising compound in the field of pharmaceutical research. Its unique structural features and potential pharmacological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative therapeutic agents.